2-(trifluoromethyl)benzaldehyde 5H-[1,2,4]triazino[5,6-b]indol-3-ylhydrazone

• IUPAC Name: N-[(E)-[2-(trifluoromethyl)phenyl]methylideneamino]-5H-[1,2,4]triazino[5,6-b]indol-3-amine
• InChI: InChI=1S/C17H11F3N6/c18-17(19,20)12-7-3-1-5-10(12)9-21-25-16-23-15-14(24-26-16)11-6-2-4-8-13(11)22-15/h1-9H,(H2,22,23,25,26)/b21-9+
• InChI Key: NMLRDCXDUQVPEO-ZVBGSRNCSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C=NNC2=NC3=C(C4=CC=CC=C4N3)N=N2)C(F)(F)F
• Isomeric SMILES: C1=CC=C(C(=C1)/C=N/NC2=NC3=C(C4=CC=CC=C4N3)N=N2)C(F)(F)F
• Molecular Formula: C17H11F3N6
• Molecular Weight: 356.30 g/mol

Description

2-(trifluoromethyl)benzaldehyde 5H-[1,2,4]triazino[5,6-b]indol-3-ylhydrazone is a synthetic compound that has been of great interest to the scientific community due to its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology. This compound has been synthesized using different methods, and its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been extensively studied. In

Mechanism of Action

The mechanism of action of 2-(trifluoromethyl)benzaldehyde 5H-[1,2,4]triazino[5,6-b]indol-3-ylhydrazone is not fully understood. However, it has been proposed that the compound exerts its anticancer activity by inducing apoptosis through the activation of caspase-3 and caspase-9 and the downregulation of Bcl-2 expression. It has also been suggested that the compound inhibits cell proliferation by inducing cell cycle arrest at the G2/M phase.
Biochemical and Physiological Effects:
2-(trifluoromethyl)benzaldehyde 5H-[1,2,4]triazino[5,6-b]indol-3-ylhydrazone has been shown to have several biochemical and physiological effects. In vitro studies have demonstrated that the compound inhibits the growth of cancer cells, induces apoptosis, and inhibits cell proliferation. It has also been reported to have anti-inflammatory and antioxidant activities. In vivo studies have shown that the compound has antitumor activity and can inhibit tumor growth in mice.

Advantages and Limitations for Lab Experiments

The advantages of using 2-(trifluoromethyl)benzaldehyde 5H-[1,2,4]triazino[5,6-b]indol-3-ylhydrazone in lab experiments include its potent anticancer activity, its ability to induce apoptosis and inhibit cell proliferation, and its anti-inflammatory and antioxidant activities. However, the limitations of using this compound in lab experiments include its low solubility in water, its potential toxicity, and the need for further studies to fully understand its mechanism of action.

Future Directions

There are several future directions for research on 2-(trifluoromethyl)benzaldehyde 5H-[1,2,4]triazino[5,6-b]indol-3-ylhydrazone. One direction is to further investigate its mechanism of action and the signaling pathways involved in its anticancer activity. Another direction is to explore its potential applications in the treatment of other diseases, such as inflammatory and oxidative stress-related diseases. Additionally, further studies are needed to optimize the synthesis method and improve the solubility and bioavailability of the compound. Finally, the development of analogs and derivatives of 2-(trifluoromethyl)benzaldehyde 5H-[1,2,4]triazino[5,6-b]indol-3-ylhydrazone may lead to the discovery of more potent and selective anticancer agents.
In conclusion, 2-(trifluoromethyl)benzaldehyde 5H-[1,2,4]triazino[5,6-b]indol-3-ylhydrazone is a synthetic compound that has shown promising anticancer activity and potential applications in various fields of scientific research. Further studies are needed to fully understand its mechanism of action, optimize its synthesis method, and explore its potential applications in the treatment of other diseases.

Synthesis Methods

The synthesis of 2-(trifluoromethyl)benzaldehyde 5H-[1,2,4]triazino[5,6-b]indol-3-ylhydrazone has been reported in several studies. One of the most common methods involves the reaction of 2-(trifluoromethyl)benzaldehyde with 5H-[1,2,4]triazino[5,6-b]indole-3-carbohydrazide in the presence of a catalyst such as acetic acid or sulfuric acid. The reaction is carried out under reflux conditions for several hours, and the resulting product is purified by recrystallization or column chromatography.

Scientific Research Applications

2-(trifluoromethyl)benzaldehyde 5H-[1,2,4]triazino[5,6-b]indol-3-ylhydrazone has been found to have potential applications in various fields of scientific research. In medicinal chemistry, this compound has been studied for its anticancer properties. It has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. In addition, it has been reported to have anti-inflammatory and antioxidant activities, which make it a potential candidate for the treatment of various inflammatory and oxidative stress-related diseases.